3,4-dichloro-N-[2-(thiophen-3-yl)ethyl]benzamide
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Overview
Description
“3,4-dichloro-N-[2-(thiophen-3-yl)ethyl]benzamide” is a chemical compound. It is a derivative of benzamide and contains a thiophene ring . The compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Synthesis Analysis
The synthesis of such compounds often involves reactions with different nucleophiles and electrophiles . For example, a related compound, “2,4-dichloro-N-(2,2,2-trichloro-1-((5-(phenylamino)-1,3,4-thiadiazol-2-yl)amino)ethyl)benzamide”, was synthesized based on N,N’-disubstituted hydrazinecarbothioamide .Scientific Research Applications
Medicinal Chemistry
Thiophene and its derivatives, including “3,4-dichloro-N-[2-(thiophen-3-yl)ethyl]benzamide”, have been reported to possess a wide range of therapeutic properties . They have been proven to be effective drugs in various disease scenarios . Some of the key therapeutic properties include:
- Anti-inflammatory : These compounds have been found to have anti-inflammatory properties .
- Anti-psychotic : They have been used in the treatment of various psychotic disorders .
- Anti-arrhythmic : They can be used to treat irregular heartbeats .
- Anti-anxiety : They have been used in the treatment of anxiety disorders .
- Anti-fungal : These compounds have anti-fungal properties .
- Antioxidant : They have been found to have antioxidant properties .
- Estrogen receptor modulating : They can modulate estrogen receptors .
- Anti-mitotic : They have anti-mitotic properties .
- Anti-microbial : These compounds have anti-microbial properties .
- Kinases inhibiting : They can inhibit kinases .
- Anti-cancer : They have been used in the treatment of various types of cancer .
Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They play a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene-mediated molecules have a significant role in the fabrication of organic field-effect transistors (OFETs) .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) .
Anti-Atherosclerotic Agents
2-Octylthiophene, a derivative of thiophene, is used in the synthesis of anti-atherosclerotic agents .
Insecticides
Thiophene derivatives also act as metal complexing agents and are used in the development of insecticides .
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Similar compounds, such as indole derivatives, have been shown to interact with their targets, leading to changes in cellular functions . These changes can result in a variety of biological activities, as mentioned above .
Biochemical Pathways
Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to diverse biological activities .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
3,4-dichloro-N-(2-thiophen-3-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2NOS/c14-11-2-1-10(7-12(11)15)13(17)16-5-3-9-4-6-18-8-9/h1-2,4,6-8H,3,5H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTGKWNDYJGUEIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)NCCC2=CSC=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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